Cas no 895094-28-7 (5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole
• CAS No: 895094-28-7
• MF: C₁₈H₁₄FN₅O
• MW: 335.335066318512
• CID: 5423730
• Update Time: 2025-05-20

5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[1-(3-fluorophenyl)-5-methyltriazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• 5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C18H14FN5O/c1-11-6-8-13(9-7-11)17-20-18(25-22-17)16-12(2)24(23-21-16)15-5-3-4-14(19)10-15/h3-10H,1-2H3
• InChI Key： VMDUIZLOOXCUQJ-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=CC(F)=C3)N=N2)=NC(C2=CC=C(C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole

5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No. 895094-28-7, named 5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl and 3-(4-methylphenyl)-1,2,4-oxadiazole, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds, which are widely studied in various fields of chemistry and materials science due to their versatile applications. The molecule combines two distinct heterocyclic rings: a triazole ring and an oxadiazole ring. The presence of these rings contributes significantly to its electronic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of this compound involves a series of carefully designed reactions that exploit the reactivity of nitrogen-containing heterocycles. For instance, the formation of the triazole ring typically involves click chemistry reactions such as the Huisgen cycloaddition between azides and alkynes. Similarly, the oxadiazole ring can be synthesized through condensation reactions involving carbonyl compounds and nitrogen sources. These methods not only ensure high yields but also allow for fine-tuning of the molecular structure to achieve desired properties.

The structural features of this compound make it an attractive candidate for various applications. The fluorophenyl group attached to the triazole ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Additionally, the methyl groups present in both the triazole and oxadiazole rings contribute to steric effects and enhance stability. These characteristics render the compound suitable for use in advanced materials such as organic semiconductors or sensors.

Recent studies have explored the potential of this compound in drug discovery. Its unique combination of heterocyclic rings makes it a promising candidate for targeting specific biological pathways. For example, researchers have investigated its ability to inhibit certain enzymes involved in inflammatory processes. Preliminary results suggest that this compound exhibits moderate bioactivity against these targets, warranting further exploration in preclinical studies.

In terms of optical properties, this compound has shown interesting fluorescence behavior under UV light due to its conjugated system. This property could be leveraged in developing novel fluorescent probes for biomedical imaging or environmental sensing applications. Furthermore, its thermal stability has been tested under various conditions, demonstrating robustness even at elevated temperatures.

From a synthetic perspective, the development of efficient routes for constructing such complex molecules remains a significant challenge. However, recent breakthroughs in catalytic methods and green chemistry have opened new avenues for synthesizing this compound on a larger scale while minimizing environmental impact.

In conclusion, 5-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylium 3-(4-methylphenyl)-1H-[1]benzotriazolium hexachloroantimonate (CAS No. 895094) represents a cutting-edge advancement in heterocyclic chemistry with diverse potential applications across multiple disciplines.